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Introduction

The dinitrophenyl (DNP) group is a well-established hapten widely utilized in immunoassays.
DNP-PEG4-acid is a versatile reagent that incorporates the DNP hapten, a hydrophilic
polyethylene glycol (PEG) spacer, and a terminal carboxylic acid. This structure makes it
particularly suitable for use in competitive Enzyme-Linked Immunosorbent Assays (ELISAS).
The PEG spacer enhances water solubility and reduces steric hindrance, while the carboxylic
acid allows for covalent conjugation to carrier proteins, such as Bovine Serum Albumin (BSA)
or Ovalbumin (OVA).[1][2]

In a competitive ELISA format, the assay is used to determine the concentration of a free
analyte in a sample. This is achieved by the competition between the free analyte and a
labeled or immobilized antigen for a limited number of antibody binding sites. In the context of
DNP-PEG4-acid, a DNP-protein conjugate is typically immobilized on the ELISA plate. The
sample containing the analyte of interest (which may be an unlabeled DNP analog or a
compound that cross-reacts with anti-DNP antibodies) is then incubated with a specific anti-
DNP antibody. This mixture is added to the coated plate, and the amount of anti-DNP antibody
that binds to the immobilized DNP-protein conjugate is inversely proportional to the
concentration of the free analyte in the sample.[3][4] This application note provides a detailed
protocol for the use of DNP-PEG4-acid in a competitive ELISA.
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Principle of the Competitive ELISA using DNP-
PEG4-Acid

The central principle of this competitive ELISA is the competition for binding to a limited amount
of anti-DNP antibody between the DNP-protein conjugate coated on the microplate and the free
DNP-PEGA4-acid (or a cross-reacting analyte) in the sample. A secondary antibody conjugated
to an enzyme, such as Horseradish Peroxidase (HRP), is used for detection. The addition of a
substrate for the enzyme results in a colorimetric signal, the intensity of which is inversely
proportional to the concentration of the free analyte in the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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